Cas no 561002-07-1 (N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine)
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-Isobutyl-4-(morpholine-4-sulfonyl)-benzene-1,2-diamine
- 1,2-Benzenediamine, N1-(2-methylpropyl)-4-(4-morpholinylsulfonyl)-
- 1-n-(2-Methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
- N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
- G35293
- SR-01000045375-1
- 984-962-5
- N1-Isobutyl-4-(morpholine-4-sulfonyl)-benzene-1,2-diamine
- AKOS034466512
- EN300-06725
- Z56931872
- CS-0220460
- 1-N-(2-methylpropyl)-4-morpholin-4-ylsulfonylbenzene-1,2-diamine
- LXA00207
- 561002-07-1
- SR-01000045375
-
- Inchi: 1S/C14H23N3O3S/c1-11(2)10-16-14-4-3-12(9-13(14)15)21(18,19)17-5-7-20-8-6-17/h3-4,9,11,16H,5-8,10,15H2,1-2H3
- InChI Key: PKINEYBHSHYABH-UHFFFAOYSA-N
- SMILES: C1(NCC(C)C)=CC=C(S(N2CCOCC2)(=O)=O)C=C1N
Computed Properties
- Exact Mass: 313.14601278Da
- Monoisotopic Mass: 313.14601278Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 93Ų
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM451987-1g |
1-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95%+ | 1g |
$323 | 2023-02-02 | |
| Enamine | EN300-06725-0.05g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-06725-0.1g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-06725-0.25g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-06725-0.5g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-06725-1.0g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 1g |
$256.0 | 2023-06-18 | |
| Enamine | EN300-06725-2.5g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-06725-5.0g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 5g |
$743.0 | 2023-06-18 | |
| Enamine | EN300-06725-10.0g |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 10g |
$1101.0 | 2023-06-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11889-1G |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine |
561002-07-1 | 95% | 1g |
¥ 1,227.00 | 2023-04-13 |
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine: An Overview of a Promising Compound (CAS No. 561002-07-1)
N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 561002-07-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings associated with N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine.
The chemical structure of N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine consists of a benzene ring substituted with a morpholine sulfonyl group at the 4-position and two amino groups at the 1 and 2 positions. Additionally, one of the amino groups is substituted with a 2-methylpropyl group. This intricate structure imparts the compound with a range of functional groups that can interact with various biological targets.
One of the key areas of interest for N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine is its potential as a therapeutic agent. Recent studies have explored its activity in modulating specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.
In addition to its enzymatic inhibition properties, N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine has been investigated for its potential as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California found that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine could be a valuable candidate for the development of new anti-inflammatory drugs.
The synthesis of N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine involves several well-defined steps. One common approach is to start with 4-nitrobenzenesulfonyl chloride, which is then reacted with morpholine to form the corresponding morpholine sulfonyl chloride. This intermediate is subsequently treated with 2-methylpropanamine to introduce the 2-methylpropylamino group. The final step involves reducing the nitro group to an amino group using hydrogenation or other suitable methods.
The physical properties of N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine are also noteworthy. It typically appears as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics have been well-characterized in various scientific publications.
In terms of safety and handling, it is important to note that while N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks.
The potential applications of N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine extend beyond its use as a therapeutic agent. It has also been explored as a building block for more complex molecules in synthetic chemistry. For example, researchers at Harvard University have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting HIV and other viral infections.
Furthermore, recent advancements in computational chemistry have facilitated the design and optimization of compounds like N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine. Molecular modeling techniques have provided valuable insights into the binding interactions between this compound and its target proteins. These computational studies have helped guide experimental efforts to enhance the potency and selectivity of this compound for specific therapeutic applications.
In conclusion, N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 561002-07-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.
561002-07-1 (N1-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzene-1,2-diamine) Related Products
- 885531-23-7(2-(azepan-1-yl)-5-(morpholine-4-sulfonyl)aniline)
- 328106-72-5(5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)aniline)
- 22745-69-3(Benzenesulfonamide,3-[bis(2-chloroethyl)amino]-N,N-diethyl-4-(4-morpholinyl)-)
- 22184-97-0(3-(morpholine-4-sulfonyl)aniline)
- 21626-70-0(4-(morpholine-4-sulfonyl)aniline)
- 351193-92-5(5-(morpholine-4-sulfonyl)-2-(piperidin-1-yl)aniline)
- 22745-68-2(3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide)
- 327080-05-7(N1,N1-diethyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine)
- 49804-34-4(3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide)
- 325748-56-9(5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine)